N-(1-(furan-2-yl)propan-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[1-(furan-2-yl)propan-2-yl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C16H16N2O4/c1-11(9-12-5-4-8-21-12)17-15(19)10-18-13-6-2-3-7-14(13)22-16(18)20/h2-8,11H,9-10H2,1H3,(H,17,19)
• InChI Key: GEYPAVBBEFEMKV-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)NC(=O)CN2C3=CC=CC=C3OC2=O
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

N-(1-(furan-2-yl)propan-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide, commonly known as FOA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. FOA has been extensively studied for its unique properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis of Insensitive Energetic Materials

Researchers have explored the synthesis of compounds based on furazan and oxadiazole rings for application as insensitive energetic materials. These compounds, characterized by their moderate thermal stabilities and insensitivity towards impact and friction, offer superior detonation performance compared to traditional explosives like TNT. This research indicates the potential of furan-containing compounds in developing safer energetic materials for military and industrial applications (Yu et al., 2017).

Carcinogenicity Studies

Studies on the carcinogenicity of nitrofurans with heterocyclic substituents have been conducted, highlighting the importance of structural analysis in understanding the health impacts of such compounds. Although this research focuses on the adverse effects, it underscores the significance of chemical structure in biological interactions, which could be relevant for safety assessments of related compounds (Cohen et al., 1975).

Development of Anticonvulsant Drugs

Research into alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives has shown promising results in anticonvulsant activities. Such studies reveal the therapeutic potential of furan-containing compounds in the development of new medications for the treatment of seizures, offering insights into the design and synthesis of drugs with enhanced efficacy and safety profiles (Kohn et al., 1993).

Anticancer Activity

The synthesis and evaluation of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives for anticancer activity represent an important application in medicinal chemistry. Some derivatives have shown potent and selective cytotoxic effects against leukemia cell lines, suggesting the role of furan-containing compounds in the development of new cancer therapies (Horishny et al., 2021).